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Compound of Interest

Compound Name: 3-Chlorothietane 1,1-dioxide

Cat. No.: B095794 Get Quote

Essential Safety and Handling Guide for 3-
Chlorothietane 1,1-dioxide
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chlorothietane 1,1-dioxide (CAS No.

15953-83-0) is not readily available in the public domain. The following guidance is based on

the chemical's structure—a chlorinated sulfone—and safety information for analogous

compounds. It is imperative to treat this substance with extreme caution and to handle it only in

a well-equipped laboratory setting by trained professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Given its structure, 3-Chlorothietane 1,1-dioxide is anticipated to be a hazardous substance.

The primary hazards are likely to include acute toxicity if swallowed, inhaled, or in contact with

skin; severe skin and eye irritation or burns; and potential for organ damage through prolonged

or repeated exposure.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 3-Chlorothietane 1,1-dioxide, based on guidelines for similar chlorinated and

sulfone-containing compounds.
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Protection Type Recommended Equipment Specifications and Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and vapors that can cause

severe eye irritation or

damage.[1][2][3]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

To prevent skin contact, which

may cause irritation or burns.

[1][3]

Body Protection
Chemical-resistant lab coat or

apron, and closed-toe shoes.

To protect against accidental

spills and splashes. For larger

quantities, a chemical-resistant

suit may be necessary.[1][3]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases.

To be used in a well-ventilated

area, preferably within a

chemical fume hood, to

prevent inhalation of harmful

vapors.[1][4]

Safe Handling and Operational Workflow
All handling of 3-Chlorothietane 1,1-dioxide should be performed within a certified chemical

fume hood to minimize inhalation exposure. The following workflow is recommended for safe

handling:
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Caption: Recommended workflow for handling 3-Chlorothietane 1,1-dioxide.
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Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Exposure Type First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][6]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5][6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5][6]

For spills, evacuate the area and ensure adequate ventilation. Wear appropriate PPE, and

absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material

into a sealed, labeled container for proper disposal.

Disposal Plan
3-Chlorothietane 1,1-dioxide and any materials contaminated with it should be treated as

hazardous waste.

Waste Characterization: This compound is a chlorinated organic substance and may be

classified as a toxic and/or corrosive hazardous waste.

Containerization: All waste should be collected in a designated, properly labeled, and sealed

container that is compatible with chlorinated compounds.
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Disposal Method: The primary recommended method for the disposal of chlorinated organic

compounds is incineration at a licensed hazardous waste facility.[7] Do not dispose of this

chemical down the drain or in regular trash.

Decontamination: All glassware and equipment that have come into contact with 3-
Chlorothietane 1,1-dioxide should be thoroughly decontaminated. Rinsates from

decontamination should also be collected as hazardous waste. Neutralization of chlorinated

water can be achieved using sodium thiosulfate.[8]

Adherence to all local, state, and federal regulations for hazardous waste disposal is

mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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